Cas no 1211786-62-7 (methyl 4-{1-(thiophen-2-yl)propan-2-ylcarbamoyl}benzoate)

• Product Name: methyl 4-{1-(thiophen-2-yl)propan-2-ylcarbamoyl}benzoate
• CAS No: 1211786-62-7
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 6312760
• PubChem ID: 45554982
• Update Time: 2025-10-21

methyl 4-{1-(thiophen-2-yl)propan-2-ylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{1-(thiophen-2-yl)propan-2-ylcarbamoyl}benzoate
• F5831-2346
• methyl 4-{[1-(thiophen-2-yl)propan-2-yl]carbamoyl}benzoate
• AKOS024520206
• VU0521962-1
• methyl 4-((1-(thiophen-2-yl)propan-2-yl)carbamoyl)benzoate
• 1211786-62-7
• methyl 4-(1-thiophen-2-ylpropan-2-ylcarbamoyl)benzoate

• Inchi： 1S/C16H17NO3S/c1-11(10-14-4-3-9-21-14)17-15(18)12-5-7-13(8-6-12)16(19)20-2/h3-9,11H,10H2,1-2H3,(H,17,18)
• InChI Key： FSHINNITPGJWQO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C)NC(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 303.09291458g/mol
• Monoisotopic Mass: 303.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{1-(thiophen-2-yl)propan-2-ylcarbamoyl}benzoate

Comprehensive Overview of Methyl 4-{1-(thiophen-2-yl)propan-2-ylcarbamoyl}benzoate (CAS No. 1211786-62-7)

Methyl 4-{1-(thiophen-2-yl)propan-2-ylcarbamoyl}benzoate (CAS No. 1211786-62-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This ester derivative, featuring a thiophene moiety and a benzoate group, is widely studied for its potential applications in drug development and functional materials. Its unique structure, combining aromatic and heterocyclic components, makes it a valuable intermediate in synthetic chemistry.

The compound's molecular formula and structural features contribute to its versatility. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the design of small-molecule inhibitors and biologically active agents. The presence of the thiophene ring enhances its electronic properties, making it relevant for optoelectronic applications and organic semiconductors. These attributes align with current trends in green chemistry and sustainable material design, topics highly searched in academic and industrial circles.

In the context of drug discovery, methyl 4-{1-(thiophen-2-yl)propan-2-ylcarbamoyl}benzoate is often explored for its potential as a pharmacophore. Its carbamoyl linkage and ester functionality provide sites for further chemical modifications, enabling the development of targeted therapies. Recent studies have investigated its derivatives for anti-inflammatory and antimicrobial properties, addressing growing concerns about antibiotic resistance and chronic inflammatory diseases—topics frequently queried in scientific databases.

The synthesis of CAS No. 1211786-62-7 typically involves amide coupling reactions and esterification steps, with emphasis on high-yield and low-waste processes. This aligns with the broader shift toward environmentally friendly synthesis, a hot topic in chemical manufacturing. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring purity and consistency—key factors for researchers seeking reliable reagents.

Beyond pharmaceuticals, methyl 4-{1-(thiophen-2-yl)propan-2-ylcarbamoyl}benzoate has potential in material science. Its conjugated system and electron-rich thiophene unit make it a candidate for organic light-emitting diodes (OLEDs) and conductive polymers. These applications resonate with the surge in demand for flexible electronics and renewable energy technologies, frequently searched terms in engineering and sustainability forums.

Quality control and regulatory compliance are critical for commercial suppliers of this compound. Certificates of Analysis (CoA) detailing purity levels (>98%) and residual solvent profiles are essential for end-users in academic and industrial research. This transparency addresses common queries about reproducibility and batch-to-batch consistency, which are paramount in peer-reviewed studies and patent applications.

In summary, methyl 4-{1-(thiophen-2-yl)propan-2-ylcarbamoyl}benzoate (CAS No. 1211786-62-7) represents a multifaceted compound with broad utility. Its relevance to cutting-edge research in life sciences and advanced materials ensures sustained interest. As innovations in precision medicine and smart materials evolve, this compound is poised to remain a key player in interdisciplinary scientific advancements.